![molecular formula C10H19NO3S B2745983 (2S)-3-Methyl-2-(4-methylsulfanylbutanoylamino)butanoic acid CAS No. 1608817-19-1](/img/structure/B2745983.png)
(2S)-3-Methyl-2-(4-methylsulfanylbutanoylamino)butanoic acid
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Description
(2S)-3-Methyl-2-(4-methylsulfanylbutanoylamino)butanoic acid, also known as methionine sulfoximine (MSO), is a non-proteinogenic amino acid that is widely used in scientific research. It is a potent inhibitor of glutamine synthetase, an enzyme that catalyzes the conversion of glutamate and ammonia to glutamine. MSO has been used to study the role of glutamine in various biological processes and to investigate the mechanisms of action of different drugs.
Scientific Research Applications
Biofuel Production and Microbial Engineering
Research into the synthesis of pentanol isomers, such as 2-methyl-1-butanol and 3-methyl-1-butanol, has potential applications in biofuel production. These chemicals are considered as a class of biofuels and are produced as natural by-products of microbial fermentations. Metabolic engineering efforts aim to enhance the production titer and yield of these compounds through microbial strains, indicating a significant promise for the development of efficient biofuel production processes (Cann & Liao, 2009).
Chemical Synthesis and Analysis
The separation of positional isomers, including those related to butanoic acid, is critical in chemical analysis and has implications in studying wine flavor and other applications. Shape-selective stationary phase columns in chromatography have been utilized to achieve the separation of methyl-substituted isomers, demonstrating the utility of chemical analysis techniques in distinguishing closely related compounds (Shao & Marriott, 2003).
Advanced Materials and Catalysis
Research in the synthesis of functional materials and catalysts often involves the use of complex organic compounds. For instance, the development of acidic ionic liquids for improved alkylation processes in producing alkylates from butene and isobutane showcases the application of chemical engineering and materials science in creating more efficient and sustainable industrial processes (Tang, Scurto, & Subramaniam, 2009).
Molecular Imaging and Drug Development
The synthesis of compounds for molecular imaging and pharmaceutical applications highlights the intersection of organic chemistry and biomedical research. For example, the development of radiolabeled analogs for positron emission tomography (PET) studies involves complex organic synthesis routes, including those for targeting, binding, and accumulation within cells undergoing apoptotic cell death. This research avenue demonstrates the potential for using advanced chemical synthesis techniques in the development of diagnostic tools and treatments (Basuli et al., 2012).
properties
IUPAC Name |
(2S)-3-methyl-2-(4-methylsulfanylbutanoylamino)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3S/c1-7(2)9(10(13)14)11-8(12)5-4-6-15-3/h7,9H,4-6H2,1-3H3,(H,11,12)(H,13,14)/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTSSEGHIHMPQQT-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)CCCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC(=O)CCCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1608817-19-1 |
Source
|
Record name | (2S)-3-methyl-2-[4-(methylsulfanyl)butanamido]butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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